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Compound of Interest

Compound Name: Oxytocin (free acid)

CAS No.: 4248-64-0

Cat. No.: B3028960

Get Quote

Target Audience: Researchers, biochemists, and drug development professionals. Application

Areas: Neuroendocrinology, receptor binding assays, behavioral paradigms, and cell-based

activation studies.

Introduction & Scope
Oxytocin free acid (also known as 9-Deamidooxytocin) is a synthetic analog of the pleiotropic

nonapeptide hormone oxytocin. Unlike standard oxytocin, which features a C-terminal

glycinamide, the free acid variant replaces this with a glycine residue containing a free carboxyl

group[1]. Because of its structural nuances, maintaining the structural integrity of the peptide

backbone and its critical disulfide bridge is a non-negotiable priority for reproducible assays.

This application note provides a self-validating, mechanistically grounded protocol for the

reconstitution and long-term storage of Oxytocin free acid, ensuring maximum bioactivity and

minimizing degradation artifacts.

Physicochemical Profile

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3028960#bc-rfq
https://www.targetmol.com/compound/oxytocin_free_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before handling the peptide, it is critical to understand its baseline physicochemical properties

to inform solvent selection and storage conditions[2].

Table 1: Physicochemical Properties of Oxytocin Free Acid

Property Specification

Chemical Name Oxytocin free acid / 9-Deamidooxytocin

CAS Number 4248-64-0

Molecular Weight 1008.2 Da

Molecular Formula C₄₃H₆₅N₁₁O₁₃S₂

Sequence
Cys-Tyr-Ile-Gln-Asn-Cys-Pro-Leu-Gly-OH

(Disulfide bridge: Cys1-Cys6)

Baseline Solubility Soluble in water up to 1 mg/mL

Form Lyophilized solid (White powder)

Mechanistic Grounding: The "Why" Behind the
Protocol
Standardizing a peptide protocol requires understanding the causality behind experimental

failures. Oxytocin free acid is highly susceptible to three primary modes of concentration loss

and degradation:

Deamidation: The peptide backbone is vulnerable to hydrolysis. The asparagine residue at

position 5 (Asn5) readily undergoes deamidation, converting to aspartate. This alters the

molecule's charge and geometry, destroying receptor binding affinity. This reaction is heavily

accelerated at neutral to alkaline pH (e.g., in standard PBS pH 7.4)[3].

Disulfide Scrambling: The Cys1-Cys6 disulfide bridge is essential for the cyclic structure of

oxytocin. Oxidative degradation and disulfide scrambling occur rapidly at higher

temperatures and in the presence of trace heavy metals found in lower-grade water[3].
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Surface Adsorption: Like many hydrophobic peptides, oxytocin readily adheres to standard

polypropylene and glass surfaces, leading to invisible but severe concentration loss in highly

diluted working solutions[4].

Protective Strategy: To counteract these mechanisms, the reconstitution vehicle must be acidic

(pH 3.5–5.0) and ultra-pure. 0.1% Acetic Acid in HPLC-grade water is the gold standard

solvent[3].
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Mechanisms of oxytocin degradation driven by suboptimal handling.

Experimental Protocol: Reconstitution & Aliquoting
This protocol details the preparation of a 1 mg/mL (approx. 1 mM) stock solution.

Materials Required
Lyophilized Oxytocin free acid (e.g., 1 mg vial)
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HPLC-grade Ultrapure Water (Do not use DEPC-treated or standard Milli-Q without verifying

trace metal absence)[3]

Glacial Acetic Acid (High purity)

Low-protein binding microcentrifuge tubes

Carrier protein (BSA or HSA, highly purified) for downstream working solutions[4]

Step-by-Step Reconstitution
Thermal Equilibration: Remove the lyophilized peptide from -20°C storage. Crucial Step:

Allow the sealed vial to equilibrate to room temperature for 30 minutes in the dark. Opening

a cold vial introduces atmospheric condensation, instantly degrading the hygroscopic

powder.

Solvent Preparation: Prepare a 0.1% (v/v) acetic acid solution using HPLC-grade water.

Centrifugation: Briefly centrifuge the peptide vial at 3,000 x g for 10 seconds to ensure all

powder is collected at the bottom.

Dissolution: Add 1.0 mL of the 0.1% acetic acid solution directly to the 1 mg peptide vial.

Agitation:Do not vortex vigorously. Vigorous vortexing introduces shear stress and aeration,

which can induce aggregation. Instead, gently swirl the vial or use a low-power sonication

bath for 30–60 seconds until the solution is completely clear.

Self-Validation Check: Hold the vial against a light source. The solution must be 100%

transparent. Any turbidity indicates incomplete dissolution.

Aliquoting: Immediately divide the stock solution into 50 µL or 100 µL single-use aliquots

using low-protein binding tubes.
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1. Lyophilized Powder
(-20°C, Desiccated)

2. Equilibrate to Room Temp
(30 mins in dark)

3. Reconstitute in 0.1% Acetic Acid
(HPLC-grade Water)

4. Gentle Dissolution
(Avoid vigorous vortexing)

5. Aliquot into Low-Bind Tubes
(Single-use volumes)

6. Flash Freeze & Store
(-80°C for up to 6 months)
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Workflow for the reconstitution and storage of oxytocin free acid.

Storage Guidelines & Working Solutions
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Proper storage prevents the loss of specific activity over time. Never store reconstituted

oxytocin peptides in frost-free freezers, as the automatic temperature cycling will destroy the

peptide[4].

Table 2: Storage Conditions and Shelf Life

State Temperature Container / Buffer Expected Shelf Life

Lyophilized Powder -20°C
Sealed, dark,

desiccated
Up to 12 - 36 months

Stock Solution (1

mg/mL)
-80°C

Low-bind tubes, 0.1%

Acetic Acid
6 to 12 months

Stock Solution (1

mg/mL)
-20°C

Low-bind tubes, 0.1%

Acetic Acid
1 month

Working Dilution (<10

µM)
4°C

Assay buffer + 0.1%

BSA

Use immediately

(Discard after 24h)

Preparing Downstream Working Solutions
When diluting the 1 mg/mL acidic stock into your final assay buffer (e.g., PBS, DMEM, or

ACSF), the dilution factor is usually large enough that the trace acetic acid will not perturb the

final pH of a buffered system.

Critical Requirement for Dilution: Working solutions (typically in the nM to µM range) are highly

susceptible to plastic adsorption. You must include a carrier protein—such as 0.1% Bovine

Serum Albumin (BSA) or Human Serum Albumin (HSA)—in your final assay buffer prior to

adding the oxytocin stock[4]. The carrier protein coats the plastic walls, ensuring the oxytocin

remains in solution and available for your assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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